Cas no 875104-54-4 (3-(1-methylethyl)-1H-Pyrrolo[2,3-b]pyridine)
![3-(1-methylethyl)-1H-Pyrrolo[2,3-b]pyridine structure](https://ossimg.kuujia.com/scimg/875500/875104-54-4x500.png)
875104-54-4 structure
Product Name:3-(1-methylethyl)-1H-Pyrrolo[2,3-b]pyridine
CAS No:875104-54-4
MF:C10H12N2
MW:160.215682029724
CID:1120148
PubChem ID:59557987
Update Time:2025-04-20
3-(1-methylethyl)-1H-Pyrrolo[2,3-b]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-methylethyl)-1H-Pyrrolo[2,3-b]pyridine
- DTXSID501261266
- SCHEMBL820352
- FT-0708470
- 875104-54-4
- DA-01796
-
- Inchi： 1S/C10H12N2/c1-7(2)9-6-12-10-8(9)4-3-5-11-10/h3-7H,1-2H3,(H,11,12)
- InChI Key： ZTMQSAOMBNNLCY-UHFFFAOYSA-N
- SMILES： N1C=C(C2=CC=CN=C12)C(C)C
Computed Properties
- Exact Mass: 160.100048391g/mol
- Monoisotopic Mass: 160.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 28.7Ų
3-(1-methylethyl)-1H-Pyrrolo[2,3-b]pyridine Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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